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Compound of Interest

Compound Name: 3-tert-Butylaniline

Cat. No.: B1265813 Get Quote

Technical Guide: 3-tert-Butylaniline
For Researchers, Scientists, and Drug Development Professionals

Overview
This technical guide provides comprehensive information on 3-tert-butylaniline (CAS No:

5369-19-7), a key organic intermediate. 3-tert-Butylaniline, also known as 3-(1,1-

dimethylethyl)benzenamine, is an aromatic amine featuring a bulky tert-butyl group at the meta-

position of the aniline ring.[1][2] This substitution pattern imparts unique steric and electronic

properties to the molecule, making it a valuable building block in the synthesis of complex

organic molecules.[3] Its applications are found in the pharmaceutical and agrochemical

industries, where it serves as a precursor for the development of novel drug candidates and

advanced pesticides.[3] The presence of the tert-butyl group significantly influences the

reactivity and regioselectivity of reactions involving the aniline moiety, allowing for the tailored

synthesis of specialized compounds.[3]

Physicochemical Properties
The physical and chemical properties of 3-tert-butylaniline are summarized in the table below.

These properties are essential for its handling, storage, and application in various chemical

reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1265813?utm_src=pdf-interest
https://www.benchchem.com/product/b1265813?utm_src=pdf-body
https://www.benchchem.com/product/b1265813?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/search/3-tert-butylaniline-sigma-aldrich-synthesis?focus=documents&page=1&perpage=30&sort=relevance&term=3-tert-Butylaniline%20sigma-aldrich%20synthesis&type=site_content
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://www.researchgate.net/publication/229536314_NN-Dimethyl-246-tri-tert-butylaniline_Preparation_and_properties
https://www.researchgate.net/publication/229536314_NN-Dimethyl-246-tri-tert-butylaniline_Preparation_and_properties
https://www.researchgate.net/publication/229536314_NN-Dimethyl-246-tri-tert-butylaniline_Preparation_and_properties
https://www.benchchem.com/product/b1265813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 5369-19-7 [1][2][4][5]

Molecular Formula C₁₀H₁₅N [1][2][4]

Molecular Weight 149.23 g/mol [1][3][5]

Appearance
Clear to pale-yellow liquid or

solid
[3][5]

Boiling Point 236.6 ± 19.0 °C at 760 mmHg [3]

Flash Point 100.5 ± 9.3 °C

Density 0.9 ± 0.1 g/cm³

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C

Refractive Index 1.529

LogP 2.63

PSA (Polar Surface Area) 26.02 Å²

Synthesis and Reactivity
The synthesis of 3-tert-butylaniline can be achieved through various synthetic routes. A

common approach involves the reduction of a corresponding nitroaromatic compound. For

instance, the catalytic hydrogenation of 1-bromo-4-(tert-butyl)-2-nitrobenzene using a palladium

on carbon (Pd/C) catalyst in the presence of hydrazine hydrate can yield 3-tert-butylaniline.

The bulky tert-butyl group on the aromatic ring sterically hinders the ortho positions, which can

influence the regioselectivity of subsequent electrophilic substitution reactions on the aniline

ring.

Experimental Protocols
General Protocol for Spectroscopic Characterization
(NMR)
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Accurate characterization of 3-tert-butylaniline is crucial for quality control and for confirming

its structure in reaction products. Nuclear Magnetic Resonance (NMR) spectroscopy is a

primary technique for this purpose.

Objective: To prepare a sample of 3-tert-butylaniline for ¹H and ¹³C NMR analysis.

Materials:

3-tert-butylaniline (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)

Deuterated solvent (e.g., Chloroform-d, CDCl₃)

High-quality NMR tube

Pasteur pipette

Small vial

Procedure:

Sample Weighing: Accurately weigh the required amount of 3-tert-butylaniline into a clean,

dry vial.

Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Gently swirl

or vortex the vial to ensure the sample is completely dissolved.

Transfer: Using a clean Pasteur pipette, carefully transfer the solution into the NMR tube.

Avoid transferring any solid impurities.

Capping and Labeling: Securely cap the NMR tube and label it clearly with a permanent

marker.

Instrument Setup: Insert the NMR tube into the spectrometer's spinner turbine and adjust the

depth according to the instrument's guidelines.

Data Acquisition: Proceed with the standard acquisition parameters for ¹H and ¹³C NMR

spectra.
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Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and purification of an

aniline derivative like 3-tert-butylaniline.
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General Workflow for Synthesis and Purification of 3-tert-Butylaniline

Starting Material
(e.g., 1-tert-butyl-3-nitrobenzene)

Reduction Reaction
(e.g., Catalytic Hydrogenation)

Reagents

Reaction Quenching
& Catalyst Filtration

Reaction mixture

Work-up
(e.g., Liquid-Liquid Extraction)

Crude product mixture

Drying of Organic Phase
(e.g., with Na2SO4)

Organic layer

Solvent Removal
(Rotary Evaporation)

Dried organic solution

Purification
(e.g., Column Chromatography or Distillation)

Crude product

Characterization
(NMR, IR, MS)

Purified product

Pure 3-tert-Butylaniline

Verified product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 3-tert-butylaniline.
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Safety and Handling
3-tert-Butylaniline is classified as a hazardous substance and requires careful handling to

minimize exposure.

Hazard Identification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[6]

Skin Corrosion/Irritation: Causes skin irritation.[6]

Eye Damage/Irritation: Causes serious eye irritation.

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Ventilation: Use only outdoors or in a well-ventilated area.

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.

First Aid:

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing. Call a poison center or doctor if you feel unwell.

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation persists, seek

medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.
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Disposal:

Dispose of contents and container to an approved waste disposal plant. It may be necessary

to handle and dispose of this chemical as a hazardous waste. Contact your state's

Department of Environmental Protection or the regional office of the federal Environmental

Protection Agency for specific recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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